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Compound of Interest

Compound Name: Decanenitrile

Cat. No.: B1670064

An in-depth exploration into the olfactory characteristics, sensory evaluation, and underlying
molecular mechanisms of decanenitrile, a potent fragrance ingredient.

Decanenitrile, a linear aliphatic nitrile, is a significant component in the perfumer's palette,
valued for its powerful and multifaceted aroma. This technical guide provides a comprehensive
overview of its olfactory properties, methodologies for its sensory and analytical assessment,
and the current understanding of its interaction with the olfactory system. This document is
intended for researchers, scientists, and professionals in the fields of fragrance chemistry,
sensory science, and drug development.

Olfactory Properties of Decanenitrile

Decanenitrile (C10H19N) is characterized by a strong and complex odor profile. Its primary
descriptors include aldehydic, fatty, and waxy notes, complemented by fresh, citrus, and floral
undertones. Some evaluators also perceive musty and cognac-like facets.[1][2] This rich
aromatic profile allows for its versatile application in fragrance compositions, where it can
impart a natural, long-lasting effect and enhance the overall complexity of a scent.[1]

Physicochemical and Olfactory Characteristics

A summary of the key physicochemical and olfactory properties of decanenitrile is presented
in Table 1. While a specific odor detection threshold for decanenitrile is not readily available in
public literature, the methodology for determining such values is well-established in the field of
sensory science.[1][3][4]
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Property Value Source(s)
Chemical Formula C1oH1oN [1]
Molecular Weight 153.27 g/mol [5]

CAS Number 1975-78-6 [1]
Appearance Colorless to pale yellow liquid [1]

Odor Profile Aldehydic, f|0l’<’?1|, citrus, fatty, e

waxy, musty, oily, cognac
Odor Family Aldehydic [1]

Tenacity on Blotter

Up to 1 month

[1]

Recommended Usage in

Fragrance Concentrate

Up to 0.5% - 1%

[1]2]

Vapor Pressure @ 25°C

0.032 mmHg (est.)

[6]

Flash Point

91.67 °C (197 °F)

[2]

Solubility

Soluble in alcohol; slightly

soluble in water

[6]

Experimental Protocols for Olfactory Evaluation

The comprehensive assessment of decanenitrile's olfactory properties involves a combination
of sensory and analytical techniques. These protocols are crucial for quality control, new
fragrance development, and research into structure-activity relationships.

Sensory Panel Evaluation

Sensory evaluation by trained panelists is the cornerstone of fragrance assessment. A
descriptive analysis protocol is typically employed to characterize the odor profile of
decanenitrile.

Objective: To identify and quantify the distinct aromatic characteristics of decanenitrile.

Materials:
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o Decanenitrile (high purity, >98%)

e Odorless solvent (e.g., diethyl phthalate or ethanol)

e Glass smelling strips

o Odor-free evaluation booths

o Standardized sensory evaluation scoresheets or software

Panel: A panel of 8-12 trained sensory assessors with demonstrated olfactory acuity and
experience in describing fragrance notes.

Procedure:

o Sample Preparation: Prepare a series of dilutions of decanenitrile in the chosen solvent
(e.g., 10%, 5%, 1% in diethyl phthalate).

o Sample Presentation: Dip smelling strips into the dilutions for a standardized duration and
allow the solvent to evaporate for a set period (e.g., 10 seconds).

» Evaluation: Present the coded smelling strips to the panelists in the evaluation booths.

o Data Collection: Panelists evaluate the odor and rate the intensity of various descriptors
(e.g., aldehydic, fatty, citrus, floral) on a structured scale (e.g., a 15-point intensity scale).
Open-ended comments are also encouraged to capture novel descriptors.

o Data Analysis: Analyze the intensity ratings statistically to generate a sensory profile of
decanenitrile. Techniques such as spider plots are often used for visualization.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1670064?utm_src=pdf-body
https://www.benchchem.com/product/b1670064?utm_src=pdf-body
https://www.benchchem.com/product/b1670064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Prepare Decanenitrile Dilutions

Evaluation

Present Samples to Panelists

Panelists Assess Odor Profile

Data Processing

y

Collect Intensity @
Statistical Analysis

Click to download full resolution via product page

Sensory evaluation workflow for decanenitrile.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography
with the sensitivity of the human nose as a detector. This allows for the identification of
individual odor-active compounds in a sample.
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Objective: To identify the specific retention times at which the characteristic odors of
decanenitrile are perceived.

Instrumentation:

e Gas chromatograph (GC) coupled to a mass spectrometer (MS) and an olfactory detection
port (ODP).

e Capillary column suitable for fragrance analysis (e.g., DB-5 or equivalent).
o Humidified air supply for the ODP.

Procedure:

o Sample Injection: Inject a diluted solution of decanenitrile into the GC.

o Chromatographic Separation: The components of the sample are separated as they travel
through the GC column.

» Effluent Splitting: The column effluent is split, with a portion directed to the MS for chemical
identification and the other to the ODP for sensory evaluation.

o Olfactory Detection: A trained assessor sniffs the effluent from the ODP and records the time,
duration, and description of any perceived odors.

o Data Correlation: The olfactory data (aromagram) is correlated with the chromatographic
data from the MS to link specific chemical compounds to their perceived odors.
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Gas Chromatography-Olfactometry (GC-O) workflow.

Molecular Mechanisms of Decanenitrile Perception

The perception of decanenitrile, like all odorants, begins with its interaction with olfactory
receptors (ORs) located in the cilia of olfactory sensory neurons in the nasal epithelium. While
the specific ORs that bind to decanenitrile have not yet been definitively identified, the general

signaling pathway is well understood.
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Olfactory Signal Transduction

The binding of an odorant molecule, such as decanenitrile, to its cognate OR initiates a
cascade of intracellular events. This process, known as olfactory signal transduction, converts
the chemical signal into an electrical signal that is sent to the brain.

The generally accepted pathway is as follows:

o Odorant Binding: Decanenitrile, carried through the nasal mucus possibly by odorant-
binding proteins (OBPSs), binds to a specific G-protein coupled olfactory receptor (OR) on the
surface of an olfactory sensory neuron.[7]

o G-Protein Activation: This binding event causes a conformational change in the OR, which in
turn activates an associated G-protein (Gaolf).[8]

o Adenylyl Cyclase Activation: The activated Goolf subunit then activates the enzyme adenylyl
cyclase.[9]

e CAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic AMP (cCAMP), a
secondary messenger.[38][9]

e lon Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels
in the neuron's membrane.[10]

o Depolarization: The opening of these channels allows an influx of cations (primarily Caz* and
Nat), leading to the depolarization of the olfactory sensory neuron.

o Action Potential Generation: If the depolarization reaches a certain threshold, it triggers an
action potential (an electrical signal).

 Signal Transmission: This action potential travels along the neuron's axon to the olfactory
bulb in the brain, where the signal is processed, leading to the perception of smell.

Simplified olfactory signal transduction pathway.

Future Directions in Decanenitrile Research
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While the fundamental olfactory properties of decanenitrile are well-documented, several
avenues for future research remain. The deorphanization of the specific olfactory receptors that
bind to decanenitrile would provide invaluable insight into the molecular basis of its
perception. Quantitative structure-activity relationship (QSAR) studies could further elucidate
the relationships between the molecular structure of aliphatic nitriles and their perceived odor
characteristics.[5][11] Continued research in these areas will not only deepen our
understanding of the sense of smell but also enable the more targeted design of novel
fragrance ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1670064#olfactory-properties-of-decanenitrile-in-
fragrance-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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